Cas no 85070-67-3 (2-Fluoro-4-methylbenzonitrile)

2-Fluoro-4-methylbenzonitrile structure
2-Fluoro-4-methylbenzonitrile structure
Product name:2-Fluoro-4-methylbenzonitrile
CAS No:85070-67-3
MF:C8H6FN
MW:135.138345241547
MDL:MFCD03094311
CID:60819
PubChem ID:253659820

2-Fluoro-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-methylbenzonitrile
    • 2-fluoro-4-methylbenzenecarbonitrile
    • 2-Fluoro-4-methylbenzonitirile
    • 2-fluoro-4-methyl-benzonitrile
    • 4-Cyano-3-fluorotoluene
    • 4-methyl-2-fluorobenzonitrile
    • 2-Fluoro-p-tolunitrile
    • BENZONITRILE, 2-FLUORO-4-METHYL-
    • PubChem1555
    • KSC494E6D
    • WCGNLBCJPBKXCN-UHFFFAOYSA-N
    • BCP24584
    • SBB064084
    • AB2851
    • EBD581092
    • 2-Fluoro-4-methylbenzonitrile (ACI)
    • 85070-67-3
    • DTXSID40380934
    • F0884
    • J-509419
    • EN300-61850
    • CS-W009184
    • 2-Fluoro-4-methylbenzonitrile, AldrichCPR
    • PS-9122
    • AKOS006229602
    • DB-005242
    • AC-4080
    • SCHEMBL30985
    • MFCD03094311
    • SY016337
    • Z972601888
    • MDL： MFCD03094311
    • Inchi： 1S/C8H6FN/c1-6-2-3-7(5-10)8(9)4-6/h2-4H,1H3
    • InChI Key： WCGNLBCJPBKXCN-UHFFFAOYSA-N
    • SMILES： N#CC1C(F)=CC(C)=CC=1

Computed Properties

  • Exact Mass: 135.04800
  • Monoisotopic Mass: 135.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: White solid
  • Density: 1.11
  • Melting Point: 51.0 to 55.0 deg-C
  • Boiling Point: 219.6 °C at 760 mmHg
  • Flash Point: 93.3℃
  • Refractive Index: 1.507
  • Water Partition Coefficient: Insoluble in water, soluble in chloroform, acetone and other organic solvents.
  • PSA: 23.79000
  • LogP: 2.00578
  • Solubility: Not determined

2-Fluoro-4-methylbenzonitrile Security Information

2-Fluoro-4-methylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Fluoro-4-methylbenzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-61850-2.5g
2-fluoro-4-methylbenzonitrile
 85070-67-3 95%
2.5g
 $29.0 2023-05-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F88550-100g
2-Fluoro-4-methylbenzonitrile
 85070-67-3 97%
100g
 ¥969.0 2023-09-07
eNovation Chemicals LLC
D583206-50g
2-Fluoro-4-methylbenzonitrile
 85070-67-3 95%
50g
 $340 2024-05-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTYC0182-10G
2-fluoro-4-methylbenzonitrile
 85070-67-3 95%
10g
 ￥ 118.00 2023-04-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F88550-25g
2-Fluoro-4-methylbenzonitrile
 85070-67-3 97%
25g
 ¥243.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F88550-5g
2-Fluoro-4-methylbenzonitrile
 85070-67-3 97%
5g
 ¥58.0 2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R016358-5g
2-Fluoro-4-methylbenzonitrile
 85070-67-3 97%
5g
 ￥52 2024-05-21
Fluorochem
037164-1g
2-Fluoro-4-methylbenzonitirile
 85070-67-3 97%
1g
 ￡10.00 2022-03-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
F0884-1G
2-Fluoro-4-methylbenzonitrile
 85070-67-3 >98.0%(GC)
1g
 ¥190.00 2024-04-15
Apollo Scientific
PC5912-5g
2-Fluoro-4-methylbenzonitrile
 85070-67-3 98%
5g
 £15.00 2025-02-21

2-Fluoro-4-methylbenzonitrile Production Method

Synthetic Circuit 1

452-74-4 452-74-4
85070-67-3 85070-67-3
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  24 h, rt → reflux; reflux → rt
1.2 Reagents: Ammonia Solvents: Diethyl ether ,  Water ;  1 h, rt
Reference
A fluorine scan of the phenylamidinium needle of tricyclic thrombin inhibitors: effects of fluorine substitution on pKa and binding affinity and evidence for intermolecular C-F···CN interactions
Olsen, Jacob; Seiler, Paul; Wagner, Bjoern; Fischer, Holger; Tschopp, Thomas; et al, Organic & Biomolecular Chemistry, 2004, 2(9), 1339-1352

Synthetic Circuit 2

452-74-4 452-74-4
85070-67-3 85070-67-3
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  5 h, reflux
Reference
Non-covalent thrombin inhibitors featuring P3-Heterocycles with P1-Bicyclic arginine surrogates
Cui, Jingrong Jean; Araldi, Gian-Luca; Reiner, John E.; Reddy, Komandla Malla; Kemp, Scott J.; et al, Bioorganic & Medicinal Chemistry Letters, 2002, 12(20), 2925-2930

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